Cas no 81864-47-3 (1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione)

1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione structure
81864-47-3 structure
Product Name:1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione
CAS No:81864-47-3
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD00114695
CID:719954
PubChem ID:2775269
Update Time:2025-04-19

1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 2H-[1,4]Dioxino[2,3-f]benzimidazole-2-thione, 1,3,6,7-tetrahydro-
    • 1,3,6,7-tetrahydro-[1,4]dioxino[2,3-f]benzimidazole-2-thione
    • 1,3,6,7-Tetrahydro-2H-[1,4]dioxino[2,3-f]-benzimidazole-2-thione
    • 6,7-DIHYDRO-1H-[1,4]DIOXINO[2',3':4,5]BENZO[D]IMIDAZOLE-2-THIOL
    • 2-mercapto-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzoimidazole
    • 6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole-2-thiol
    • HMS547L07
    • 10,13-dioxa-4,6-diazatricyclo[7.4.0.0?,?]trideca-1,3(7),8-triene-5-thione
    • PMTXBVARJFBMAC-UHFFFAOYSA-N
    • CHEMBL1449095
    • NS00016371
    • 6,7-dihydro-1H-[1.4]dioxino[2',3':4,5]benzo[d]imidazole-2-thiol
    • CCG-47828
    • VS-02692
    • 81864-47-3
    • MLS000851100
    • 6,7-dihydro-1H-[1.4]dioxino[2'.3':4.5]benzo[d]imidazole-2-thiol
    • DTXSID60379486
    • 6,7-dihydro-1H-p-dioxino(2,3-f)benzimidazole-2-thiol
    • AKOS015888798
    • FT-0620851
    • Oprea1_185537
    • Maybridge1_002185
    • 6,7-Dihydro-1H-[1,4]dioxino[2',3':4,5]benzo[1,2-d]imidazole-2(3H)-thione
    • SMR000457343
    • 6,7-Dihydro-1H-[1,4]dioxino[2',3':4,5]benzo[1,2-d]imidazole-2-thiol
    • AKOS005553224
    • HMS2777J19
    • 10,13-DIOXA-4,6-DIAZATRICYCLO[7.4.0.0(3),?]TRIDECA-1(9),2,4,7-TETRAENE-5-THIOL
    • SR-01000637421-1
    • CS-0455898
    • SCHEMBL712673
    • 6,7-DIHYDRO-1H-[1,4]DIOXINO[2',3'
    • DB-004706
    • STK619589
    • 1,3,6,7-tetrahydro-2H-[1,4]dioxino[2,3-f]benzimidazole-2-thione
    • BBL010809
    • 10,13-DIOXA-4,6-DIAZATRICYCLO[7.4.0.0(3),?]TRIDECA-1(9),2,7-TRIENE-5-THIONE
    • 1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione
    • MDL： MFCD00114695
    • Inchi： 1S/C9H8N2O2S/c14-9-10-5-3-7-8(4-6(5)11-9)13-2-1-12-7/h3-4H,1-2H2,(H2,10,11,14)
    • InChI Key： PMTXBVARJFBMAC-UHFFFAOYSA-N
    • SMILES： S=C1NC2=CC3=C(C=C2N1)OCCO3

Computed Properties

  • Exact Mass: 208.03100
  • Monoisotopic Mass: 208.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 300 °C
  • Boiling Point: 424.8±55.0 °C at 760 mmHg
  • Flash Point: 210.7±31.5 °C
  • Refractive Index: 1.748
  • PSA: 85.94000
  • LogP: 1.62280
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione Security Information

1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
065378-500mg
1,3,6,7-Tetrahydro-2H-[1,4]dioxino[2,3-f]-benzimidazole-2-thione
 81864-47-3
500mg
 $315.00 2023-09-10
TRC
T865228-10mg
1,3,6,7-tetrahydro-2H-[1,4]dioxino[2,3-f]benzimidazole-2-thione
 81864-47-3
10mg
 $ 50.00 2022-06-02
TRC
T865228-50mg
1,3,6,7-tetrahydro-2H-[1,4]dioxino[2,3-f]benzimidazole-2-thione
 81864-47-3
50mg
 $ 135.00 2022-06-02
TRC
T865228-100mg
1,3,6,7-tetrahydro-2H-[1,4]dioxino[2,3-f]benzimidazole-2-thione
 81864-47-3
100mg
 $ 210.00 2022-06-02
Alichem
A069002523-1g
6,7-Dihydro-1H-[1,4]dioxino[2',3':4,5]benzo[1,2-d]imidazole-2(3H)-thione
 81864-47-3 95%
1g
 $345.61 2023-09-01
Alichem
A069002523-5g
6,7-Dihydro-1H-[1,4]dioxino[2',3':4,5]benzo[1,2-d]imidazole-2(3H)-thione
 81864-47-3 95%
5g
 $912.00 2023-09-01
A2B Chem LLC
AC41122-500mg
1,3,6,7-Tetrahydro-2h-[1,4]dioxino[2,3-f]benzimidazole-2-thione
 81864-47-3 >95%
500mg
 $523.00 2024-04-19
A2B Chem LLC
AC41122-1g
1,3,6,7-Tetrahydro-2h-[1,4]dioxino[2,3-f]benzimidazole-2-thione
 81864-47-3 >95%
1g
 $578.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1526565-1g
6,7-Dihydro-1H-[1,4]dioxino[2',3':4,5]benzo[1,2-d]imidazole-2-thiol
 81864-47-3 98%
1g
 ￥7752.00 2024-07-28
Crysdot LLC
CD11052766-1g
6,7-Dihydro-1H-[1,4]dioxino[2',3':4,5]benzo[1,2-d]imidazole-2(3H)-thione
 81864-47-3 95+%
1g
 $320 2024-07-18

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